Cas no 924838-07-3 (2-{1-(2-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide)

• Product Name: 2-{1-(2-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide
• CAS No: 924838-07-3
• MF: C₁₃H₁₁ClN₆OS₂
• MW: 366.849037408829
• CID: 5428241
• Update Time: 2025-10-30

2-{1-(2-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-chlorophenyl)tetrazol-5-yl]sulfanyl-N-(1,3-thiazol-2-yl)propanamide
• Propanamide, 2-[[1-(2-chlorophenyl)-1H-tetrazol-5-yl]thio]-N-2-thiazolyl-
• 2-{1-(2-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide

• Inchi： 1S/C13H11ClN6OS2/c1-8(11(21)16-12-15-6-7-22-12)23-13-17-18-19-20(13)10-5-3-2-4-9(10)14/h2-8H,1H3,(H,15,16,21)
• InChI Key： FFPRWBCBNVAFAY-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)C(SC1N(C2=CC=CC=C2Cl)N=NN=1)C

Additional information on 2-{1-(2-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide

Recent Advances in the Study of 2-{1-(2-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide (CAS: 924838-07-3)

The compound 2-{1-(2-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide (CAS: 924838-07-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrazole and thiazole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzyme activity and receptor binding. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary data suggest that 924838-07-3 exhibits high affinity for certain protein kinases, making it a candidate for the development of novel kinase inhibitors. These findings are particularly relevant in the context of cancer therapy, where kinase inhibitors play a crucial role in targeted treatment strategies. Additionally, the compound's sulfanyl and propanamide groups have been implicated in its ability to modulate oxidative stress pathways, suggesting potential applications in neurodegenerative and inflammatory diseases.

Recent synthetic efforts have also focused on optimizing the yield and purity of 924838-07-3, with several novel synthetic routes being reported in the literature. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies. Moreover, computational modeling studies have provided insights into the compound's three-dimensional structure and its interactions with biological macromolecules, further guiding the design of derivatives with enhanced efficacy and reduced toxicity.

In terms of pharmacological evaluation, in vitro and in vivo studies have demonstrated that 924838-07-3 possesses favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These attributes are essential for its progression into clinical trials. However, challenges remain, particularly in addressing potential off-target effects and optimizing the compound's selectivity for its intended biological targets.

Looking ahead, the continued exploration of 2-{1-(2-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}-N-(1,3-thiazol-2-yl)propanamide holds great promise for the development of new therapeutic agents. Future research directions may include the synthesis and evaluation of analogs to improve potency and selectivity, as well as detailed mechanistic studies to fully elucidate its mode of action. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinically viable treatments.